Cas no 89621-93-2 (1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo-)

• Product Name: 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo-
• CAS No: 89621-93-2
• MF: C₇H₈F₇IO
• MW: 368.031119346619
• MDL: MFCD16619645
• CID: 594670
• PubChem ID: 13680167
• Update Time: 2025-06-30

1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo-
• 5,5,6,6,7,7,7-heptafluoro-3-iodoheptan-1-ol
• MFCD16619645
• 5,5,6,6,7,7,7-Heptafluoro-3-iodo-1-heptanol
• CS-0459323
• 89621-93-2
• JWQJXBUCHIQJPP-UHFFFAOYSA-N
• 3-Iodo-5,5,6,6,7,7,7-heptafluoroheptane-1-ol
• DTXSID60546555
• AKOS016015410
• 3-Iodo-5,5,6,6,7,7,7-heptafluoroheptan-1-ol
• NS00110891

• MDL： MFCD16619645
• Inchi： 1S/C7H8F7IO/c8-5(9,3-4(15)1-2-16)6(10,11)7(12,13)14/h4,16H,1-3H2
• InChI Key： JWQJXBUCHIQJPP-UHFFFAOYSA-N
• SMILES： IC(CCO)CC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 367.95081g/mol
• Monoisotopic Mass: 367.95081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo-

1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- (CAS No. 89621-93-2): A Comprehensive Overview

1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- (CAS No. 89621-93-2) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a heptanol backbone with multiple fluorine atoms and an iodine substituent. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The heptanol backbone provides a hydrophobic segment that can interact with biological membranes and other hydrophobic environments. The heptafluoro substitution on the 5th to 7th carbon atoms significantly enhances the compound's lipophilicity and stability. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and bioavailability of the molecule. The iodine substituent at the 3rd position adds further complexity and reactivity to the molecule, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- in various areas of research. One notable application is in the development of new pharmaceuticals. The compound's unique structure allows it to serve as a precursor in the synthesis of drugs with improved pharmacokinetic properties. For instance, researchers have explored its use in the design of antiviral agents and anticancer drugs. The iodine substituent can be readily replaced by other functional groups through various chemical transformations, making it an attractive starting material for drug discovery.

In addition to its pharmaceutical applications, 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- has shown promise in materials science. Its high lipophilicity and stability make it suitable for use in the formulation of advanced coatings and polymers. These materials can exhibit enhanced durability and resistance to environmental factors such as UV radiation and moisture. The compound's ability to form stable complexes with metal ions also opens up possibilities for its use in catalysis and other industrial processes.

The synthesis of 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- typically involves multi-step reactions that require precise control over reaction conditions. One common approach is to start with a heptanol derivative and introduce the fluorine atoms through electrophilic fluorination reactions. The iodine substituent can then be introduced via halogen exchange reactions or direct iodination methods. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield.

From a safety perspective, 1-Heptanol, 5,5,6,6,7,7,7-heptafluoro-3-iodo- should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when storing and transporting this material.

In conclusion, 1-Heptanol, 5,5,6,6,7,7,-heptafluoro-3-iodo- (CAS No. 89621-93-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure makes it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research in this area continues to advance, it is likely that new uses for this compound will be discovered.